(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride
Overview
Description
“N-methyl-1-(tetrahydro-2H-pyran-2-yl)methanamine hydrochloride” is a compound with the CAS Number: 23008-93-7 . It has a molecular weight of 165.66 . It’s stored at room temperature and is in liquid form .
Synthesis Analysis
There are several methods to synthesize similar compounds. For instance, one method involves the use of triethylamine in toluene . Another method uses 1,8-diazabicyclo[5.4.0]undec-7-ene and isobutyl chloroformate in dichloromethane .
Molecular Structure Analysis
The InChI Code for “N-methyl-1-(tetrahydro-2H-pyran-2-yl)methanamine hydrochloride” is 1S/C7H15NO.ClH/c1-8-6-7-4-2-3-5-9-7;/h7-8H,2-6H2,1H3;1H .
Chemical Reactions Analysis
The compound “N-methyl-1-(tetrahydro-2H-pyran-2-yl)methanamine” can react with N-ethyl-N,N-diisopropylamine in acetonitrile at 150℃ for 4.5h under microwave irradiation .
Physical And Chemical Properties Analysis
“N-methyl-1-(tetrahydro-2H-pyran-2-yl)methanamine hydrochloride” has a molecular weight of 165.66 . It’s stored at room temperature and is in liquid form .
Scientific Research Applications
Synthesis and Chemical Properties
The compound has been involved in various synthesis processes, including 1,3-dipolar cycloaddition reactions. For example, N,N-dibenzyl-1-(1-[(4-methyl-2-phenyl-4,5-dihydrooxazol-4-yl)methyl)]-1H-1,2,3-triazol-4-yl)methanamine, a derivative, was synthesized using a similar method, showcasing the compound's potential in complex organic syntheses (Aouine, El Hallaoui & Alami, 2014).
Biological Applications
Antibacterial Activity : Derivatives of this compound have shown significant antibacterial properties. For instance, a series of triazolyl pyranochromen-2(1H)-one derivatives, related in structure, were synthesized and demonstrated moderate activity against both gram-positive and gram-negative bacteria (Kumar et al., 2016).
Antifungal Activity : Similar structures, such as 3-(5-(4-methoxyphenyl)pyrazol-3-yl)-6-R-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazoles, have been explored for their antifungal properties, highlighting the potential of derivatives of this compound in antifungal applications (Fedotov, Hotsulia & Panasenko, 2022).
Catalytic Applications
Compounds like bi- and tri-metallic Rh and Ir complexes containing similar ligands have been utilized as catalysts for various chemical reactions, indicating the potential utility of our compound in catalysis (Vuong et al., 2014).
Structural and Material Science
The compound and its derivatives have been used in the synthesis of new materials with potential applications in material science. For example, the synthesis of dicarboxylic acid amides on the basis of similar compounds demonstrates its utility in developing new materials (Aghekyan et al., 2018).
Safety and Hazards
properties
IUPAC Name |
[1-(oxan-2-ylmethyl)triazol-4-yl]methanamine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16N4O.2ClH/c10-5-8-6-13(12-11-8)7-9-3-1-2-4-14-9;;/h6,9H,1-5,7,10H2;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QIYWFCXUXNGHHV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCOC(C1)CN2C=C(N=N2)CN.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18Cl2N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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